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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the leaching of various

metals from ores and other materials using oxalic acid. Oxalic acid, a dicarboxylic acid, serves

as a promising and environmentally benign lixiviant for the extraction of a wide range of metals.

Its ability to act as both a leaching and precipitating agent offers unique advantages in

hydrometallurgical processes.[1][2][3] This compilation is intended to be a valuable resource for

professionals in metallurgy, recycling, and environmental remediation.

Overview of Oxalic Acid Leaching
Oxalic acid is an effective leaching agent for various metals due to its chelating and reducing

properties.[1] It has been successfully employed in the recovery of valuable metals from spent

lithium-ion batteries, industrial wastes, and low-grade ores.[1][2] The efficiency of oxalic acid

leaching is influenced by several key parameters, including temperature, acid concentration,

solid-to-liquid ratio, and reaction time.

Data Presentation: Leaching Efficiencies and
Optimal Conditions

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12329879#bc-rfq
https://scispace.com/pdf/metal-recovery-using-oxalate-chemistry-a-technical-review-1urct7slvr.pdf
https://www.researchgate.net/publication/334814584_Metal_Recovery_Using_Oxalate_Chemistry_-_A_Technical_Review
https://pubs.acs.org/doi/abs/10.1021/acs.iecr.9b02598
https://scispace.com/pdf/metal-recovery-using-oxalate-chemistry-a-technical-review-1urct7slvr.pdf
https://scispace.com/pdf/metal-recovery-using-oxalate-chemistry-a-technical-review-1urct7slvr.pdf
https://www.researchgate.net/publication/334814584_Metal_Recovery_Using_Oxalate_Chemistry_-_A_Technical_Review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12329879?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the quantitative data from various studies on the oxalic acid

leaching of different metals.

Table 1: Leaching of Cobalt and Lithium from Spent Lithium-Ion Batteries (LIBs)

Metal
Leaching
Efficiency
(%)

Temperat
ure (°C)

Time
(min)

Solid-to-
Liquid
Ratio
(g/L)

Oxalic
Acid
Concentr
ation

Source

Cobalt ~97 95 150 15
Not

Specified
[4]

Lithium ~98 95 150 15
Not

Specified
[4]

Cobalt 100 90 240 1-2 wt.%

1:1 molar

ratio with

Choline

Chloride

[5][6]

Lithium 100 90 60-90 1-2 wt.%

1:1 molar

ratio with

Choline

Chloride

[5][6]

Cobalt >95 80 360
0.2 g

LiCoO2

0.5 M

Glycine +

0.02 M

Ascorbic

Acid

[7]

Table 2: Leaching of Other Metals from Various Ores and Wastes
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Metal
Ore/Wa
ste
Material

Leachin
g
Efficien
cy (%)

Temper
ature
(°C)

Time (h)

Solid-
to-
Liquid
Ratio

Oxalic
Acid
Concent
ration

Source

Zinc

Low-

Grade

Zinc

Oxide

Ore

67.43

(Batch)
50

Not

Specified
1:10 6% (w/w) [8]

Zinc

Low-

Grade

Zinc

Oxide

Ore

94.42

(Column)

Not

Specified
144

Not

Specified
6% (w/w) [8]

Aluminu

m

Industrial

Black

Dross

75.2 75 3 20:1
0.5

mol/dm³
[9]

Chromiu

m

Contamin

ated Soil

High (not

quantifie

d)

Not

Specified

Not

Specified

Not

Specified

Not

Specified

[10][11]

[12]

Rare

Earth

Elements

(REEs)

Spent

NdFeB

Magnets

93-98.1 90 6 60 mL/g

Stoichio

metric to

1.4x

Stoichio

metric

[13]

Mangane

se

Low-

Grade

Mangane

se Ore

66
Not

Specified

Not

Specified

Not

Specified
2 M [14]
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Lithium,

Nickel,

Cobalt,

Mangane

se

Spent

Ternary

LIBs

99.26,

98.41,

96.95,

97.54

85 1.67 10 mL/g

20 g/L

(with 2.5

mol/L

H₂SO₄)

[15]

Experimental Protocols
This section provides detailed methodologies for key experiments cited in the literature.

Protocol for Leaching of Cobalt and Lithium from Spent
Lithium-Ion Batteries
This protocol is based on the work of Wang et al. (2015) and Zhao et al. (2023).[4][5]

Objective: To recover cobalt and lithium from the cathode material of spent lithium-ion batteries.

Materials:

Spent lithium-ion batteries

Oxalic acid (H₂C₂O₄)

Deionized water

Beakers or flasks

Heating mantle with magnetic stirrer

Thermometer

Filtration apparatus (e.g., vacuum filtration)

Drying oven

Procedure:

Preparation of Cathode Material:
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Dismantle spent LIBs to separate the cathode foils.

The active cathode material, typically containing LiCoO₂, is scraped from the aluminum

foil.

The collected cathode powder is dried in an oven to remove any moisture.

Leaching Process:

Prepare an oxalic acid solution of the desired concentration.

In a beaker or flask, add the prepared cathode powder to the oxalic acid solution to

achieve a solid-to-liquid ratio of 15 g/L.[4]

Place the beaker on a heating mantle with a magnetic stirrer.

Heat the solution to 95°C while continuously stirring at a moderate speed (e.g., 400 rpm).

[4][5]

Maintain these conditions for 150 minutes to allow for the leaching reaction to proceed to

completion.[4]

Separation and Recovery:

After the leaching period, allow the solution to cool.

Separate the solid residue (precipitated cobalt oxalate) from the liquid leachate (containing

dissolved lithium) by filtration.

The solid cobalt oxalate can be washed with deionized water and dried.

Lithium can be recovered from the filtrate through subsequent precipitation or other

purification methods.

Protocol for Leaching of Zinc from Low-Grade Zinc
Oxide Ore
This protocol is based on the findings of a study on zinc recovery from low-grade oxide ore.[8]
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Objective: To extract zinc from low-grade zinc oxide ore using oxalic acid.

Materials:

Low-grade zinc oxide ore, finely ground

Oxalic acid (H₂C₂O₄)

Deionized water

Erlenmeyer flasks or beakers

Shaking incubator or magnetic stirrer with hotplate

Filtration apparatus

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma (ICP) for analysis

Procedure:

Ore Preparation:

The low-grade zinc oxide ore is crushed and ground to a fine powder to increase the

surface area for leaching.

Batch Leaching Experiment:

Prepare a 6% (w/w) oxalic acid solution.

In an Erlenmeyer flask, mix the ground ore with the oxalic acid solution to a solid-to-liquid

ratio of 1:10.[8]

Place the flask in a shaking incubator or on a magnetic stirrer with a hotplate set to 50°C.

[8]

Agitate the mixture at a constant rate (e.g., 300 rpm) for a predetermined time.[8]

After leaching, filter the slurry to separate the pregnant leach solution from the solid

residue.
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Analyze the zinc concentration in the pregnant leach solution using AAS or ICP to

determine the leaching efficiency.

Column Leaching Experiment (for higher recovery):

Pack a column of suitable dimensions (e.g., 150 cm long, 5 cm i.d.) with the ground ore.[8]

Prepare a 6% (w/w) oxalic acid solution.

Percolate the oxalic acid solution through the ore column at a controlled flow rate.

Collect the leachate at the bottom of the column over a period of 144 hours.[8]

Analyze the collected leachate for zinc concentration to determine the overall recovery.
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Caption: General experimental workflow for oxalic acid leaching of metals.

Signaling Pathway of Oxalic Acid Leaching Chemistry
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Caption: Chemical pathways in oxalic acid leaching of metal oxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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